Ethyl 2-(1,3-benzothiazol-2-yl)-2-oxoacetate

• IUPAC Name: ethyl 2-(1,3-benzothiazol-2-yl)-2-oxoacetate
• InChI: InChI=1S/C11H9NO3S/c1-2-15-11(14)9(13)10-12-7-5-3-4-6-8(7)16-10/h3-6H,2H2,1H3
• InChI Key: XWOIZBDKZDPDQY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)C1=NC2=CC=CC=C2S1
• Molecular Formula: C11H9NO3S
• DSSTOX Substance ID: DTXSID30735116
• Molecular Weight: 235.26 g/mol
• CAS RN: 20474-55-9

Description

Ethyl 2-(1,3-benzothiazol-2-yl)-2-oxoacetate is a chemical compound that belongs to the class of benzothiazoles. Benzothiazoles are a type of heterocyclic compound, which means they contain a ring structure made up of different types of atoms. In this case, the ring structure contains both carbon and sulfur atoms.

Synthesis Analysis

The synthesis of benzothiazole derivatives, such as Ethyl 2-(1,3-benzothiazol-2-yl)-2-oxoacetate, can be achieved through various synthetic pathways. One common method involves the condensation of 2-aminothiophenol with aldehydes. Another method involves the cyclization of 2-aminothiophenols with carbon dioxide.

Scientific Research Applications

• Pharmaceutical Chemistry

  • Benzothiazole derivatives have a wide range of pharmacological properties.
  • They have been found to have anti-bacterial, anti-fungal, anti-oxidant, anti-microbial, anti-proliferative, anti-convulsant, anti-HIV, anti-parkinson, anti-diabetic, anti-leishmanial, anti-malarial, hypoglycemic, anti-inflammatory, and antiepileptic properties.
  • The 2nd position of benzothiazole is the most active site that makes 2-arylbenzothiazole as felicitous scaffolds in pharmaceutical chemistry.

• Organic Synthesis

  • Benzothiazole is a prominent heterocycle in organic synthesis.
  • Changes in the functional group at the 2nd position induce a tragic change in the biological activity of compounds.
  • Synthesis of benzothiazole derivatives was achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions.

• Industrial Applications

  • 2-aryl benzothiazoles have gigantic biological and industrial applications.
  • They are used as electrophosphorescent emitter in OLEDs.
  • 2-(benzothiazol-2-yl)-phenyl-β-D-galactopyranoside derivatives act as fluorescent pigment dyeing substrates and also possess β-D-galactosidase activities.

• Bacterial Detection

  • 2-aryl benzothiazoles are used in bacterial detection.
  • The specific methods of application or experimental procedures are not mentioned in the source.

• Anti-Tubercular Compounds

  • Benzothiazole based anti-tubercular compounds have been synthesized.
  • The inhibitory concentrations of the newly synthesized molecules were compared with the standard reference drugs.
  • The better inhibition potency was found in new benzothiazole derivatives against M. tuberculosis.

• Dye Synthesis

  • Novel substituted aniline based heterocyclic dispersed azo dyes coupling with 5-methyl-2-(6-methyl-1,3-benzothiazol-2-yl)-2,4-dihydro-3H-pyrazol-3-one have been synthesized.
  • These dyes have potential applications in various fields.

• DNG Gyrase Inhibitors

  • Benzothiazole derivatives have been used in the development of DNG gyrase inhibitors.
  • These inhibitors have potential applications in the treatment of bacterial infections.

• Anti-Tumor Agents

  • Some benzothiazole derivatives have shown anti-tumor properties.
  • They could potentially be used in the development of new cancer treatments.

• Fluorescent Probes for Analyte Detection

  • Certain benzothiazole derivatives can act as fluorescent probes for analyte detection.
  • This could be useful in various fields, including biochemistry and environmental science.

• Anti-Melanogenesis Agents

  • Some benzothiazole derivatives have been found to have anti-melanogenesis properties.
  • This suggests potential applications in the treatment of hyperpigmentation disorders.

• Falcipain Inhibitors

  • Benzothiazole derivatives have been used to develop falcipain inhibitors.
  • These inhibitors could potentially be used in the treatment of malaria.

• Endothelial Lipase Inhibitors

  • Some benzothiazole derivatives have been found to inhibit endothelial lipase.
  • This suggests potential applications in the treatment of cardiovascular diseases.

• Anti-Parkinson Agents

  • Some benzothiazole derivatives have shown potential as anti-Parkinson agents.
  • These compounds could potentially be used in the development of new treatments for Parkinson’s disease.

• Anti-Diabetic Agents

  • Certain benzothiazole derivatives have been found to have anti-diabetic properties.
  • This suggests potential applications in the treatment of diabetes.

• Anti-Leishmanial Agents

  • Benzothiazole derivatives have been used to develop anti-leishmanial agents.
  • These agents could potentially be used in the treatment of leishmaniasis.

• Angiogenesis Inhibitors

  • Some benzothiazole derivatives have been found to inhibit angiogenesis.
  • This suggests potential applications in the treatment of diseases that involve abnormal blood vessel formation.

• Anti-Malarial Agents

  • Benzothiazole derivatives have been used to develop anti-malarial agents.
  • These agents could potentially be used in the treatment of malaria.

• Hypoglycemic Agents

  • Certain benzothiazole derivatives have been found to have hypoglycemic properties.
  • This suggests potential applications in the treatment of hypoglycemia.

Citations

Facile Synthesis of 2-(2-Ethoxy-1, 2-dioxoethyl) azoles

OV Geraschenko, PV Khodakovskiy, OV Shishkin… - …, 2011 - thieme-connect.com

C-Acylation of N-substituted imidazoles with ethyl oxalyl chloride in the presence of N, N-diisopropylethylamine as a base afforded 2-(2-ethoxy-1, 2-dioxoethyl) imidazoles in 83-95% …

Number of citations: 4 www.thieme-connect.com